1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one
Overview
Description
1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one, or 4-APTE, is an organic compound with a variety of applications in scientific research. It is a cyclic compound containing a piperidine and thiophene ring, and has been the subject of numerous studies in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Antimicrobial Activities
- Schiff base derivatives with thiophene, including compounds similar to 1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one, have demonstrated high antibacterial activities against various bacterial isolates, suggesting their potential in alternative drug development for combating public health threats. The compounds were characterized spectroscopically and tested for their antimicrobial properties using microdilution broth assay methods (Süleymanoğlu, Demir, Direkel, & Ünver, 2020).
Synthesis of Polysubstituted Pyrroles
- An efficient, metal-free method for synthesizing polysubstituted pyrrole derivatives using compounds including 1-(thiophen-2-yl)ethan-1-one derivatives has been developed. This process involves intermolecular cycloaddition in aqueous medium and is enhanced by the use of surfactants (Kumar, Rāmānand, & Tadigoppula, 2017).
Synthesis of Electroactive Polymers
- Thiophene derivatives, including those similar to 1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one, have been used in the synthesis of electroactive polymers. These compounds were synthesized and characterized by various spectroscopic techniques, highlighting their potential in material science and electronics (Kaya & Aydın, 2012).
Biological Evaluation
- Novel thiophene-based compounds, structurally related to 1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one, have been synthesized and evaluated for various biological activities. These include antimicrobial, antioxidant, and anticancer activities, demonstrating their potential in pharmaceutical research (Shareef et al., 2016).
properties
IUPAC Name |
1-(4-aminopiperidin-1-yl)-2-thiophen-2-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2OS/c12-9-3-5-13(6-4-9)11(14)8-10-2-1-7-15-10/h1-2,7,9H,3-6,8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPBZHNKFLKCUNQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)CC2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Aminopiperidin-1-yl)-2-(thiophen-2-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetic acid](/img/structure/B1460655.png)
![7-(methylthio)pyrimido[4,5-d]pyrimidin-4(3H)-one](/img/structure/B1460658.png)
![N-[Amino(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzamide](/img/structure/B1460664.png)
![1-(2-hydroxyethyl)-6-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B1460669.png)
![3-(4-Chloro-phenyl)-3,6-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B1460673.png)
![2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]propanoic acid](/img/structure/B1460677.png)